Cas no 6022-97-5 (Glucoevatromonoside)

• Product Name: Glucoevatromonoside
• CAS No: 6022-97-5
• MF: C₃₅H₅₄O₁₂
• MW: 666.796072483063
• CID: 522439
• Update Time: 2024-03-01

Glucoevatromonoside Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-4-O-b-D-glucopyranosyl-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-, (3b,5b)-
• 5b-Card-20(22)-enolide, 3b-[(2,6-dideoxy-4-O-b-D-glucopyranosyl-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-(7CI,8CI)
• Glucoevatromonoside

• Inchi： 1S/C35H54O12/c1-17-31(47-32-30(41)29(40)28(39)25(15-36)46-32)24(37)14-27(44-17)45-20-6-9-33(2)19(13-20)4-5-23-22(33)7-10-34(3)21(8-11-35(23,34)42)18-12-26(38)43-16-18/h12,17,19-25,27-32,36-37,39-42H,4-11,13-16H2,1-3H3/t17-,19-,20+,21-,22+,23-,24+,25-,27+,28-,29+,30-,31-,32+,33+,34-,35+/m1/s1
• InChI Key： BKLVUVLBSZAKIF-DQEYRRRMSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C[C@H]3CC[C@@H]21)O[C@H]1C[C@@H]([C@@H]([C@@H](C)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 47
• Rotatable Bond Count: 6
• Complexity: 1210
• XLogP3: 0.9
• Topological Polar Surface Area: 185

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives